Cas no 59043-32-2 (1,3-Dioxolane-2-nonanol, 4-methylbenzenesulfonate)

1,3-Dioxolane-2-nonanol, 4-methylbenzenesulfonate structure
59043-32-2 structure
Product Name:1,3-Dioxolane-2-nonanol, 4-methylbenzenesulfonate
CAS No:59043-32-2
MF:C19H32O6S
MW:388.518785476685
CID:340048
PubChem ID:71443206
Update Time:2025-04-19

1,3-Dioxolane-2-nonanol, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxolane-2-nonanol, 4-methylbenzenesulfonate
    • 9-(1,3-dioxolan-2-yl)nonan-1-ol,4-methylbenzenesulfonic acid
    • 59043-32-2
    • DTXSID00852041
    • 4-Methylbenzene-1-sulfonic acid--9-(1,3-dioxolan-2-yl)nonan-1-ol (1/1)
    • Inchi: 1S/C12H24O3.C7H8O3S/c13-9-7-5-3-1-2-4-6-8-12-14-10-11-15-12;1-6-2-4-7(5-3-6)11(8,9)10/h12-13H,1-11H2;2-5H,1H3,(H,8,9,10)
    • InChI Key: KIWHRXLDQGHZEC-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)O.O1CCOC1CCCCCCCCCO

Computed Properties

  • Exact Mass: 388.19206
  • Monoisotopic Mass: 388.19195991g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 10
  • Complexity: 339
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 93.06
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